![molecular formula C26H26N2O5 B2779036 N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide CAS No. 955671-65-5](/img/structure/B2779036.png)
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide, also known as BTB-TMB, is a synthetic compound that has been extensively studied in scientific research. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies due to its potential therapeutic properties.
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Thermal Fragmentation and Rearrangement : Research on N-arylbenzamides, closely related to the compound , has explored thermal fragmentation and rearrangement processes. These studies provide insight into the chemical behavior of benzamide derivatives under thermal conditions, potentially offering novel synthetic routes or insights into the stability of such compounds under specific conditions (Gaber, Al-Ahmadi, & Baryyan, 2008).
Anticancer Agent Synthesis : The synthesis of substituted 1,2,3,4-tetrahydroisoquinolines, which shares a core structural motif with the compound of interest, has been investigated for their potential as anticancer agents. This highlights the broader application of tetrahydroisoquinoline derivatives in developing new pharmaceutical agents with anticancer properties (Redda, Gangapuram, & Ardley, 2010).
Sigma-2 Receptor Probe Development : Derivatives of tetrahydroisoquinoline have been explored as sigma-2 receptor probes, indicating potential applications in neuropharmacology and the development of diagnostic tools for neurodegenerative diseases (Xu et al., 2005).
One-Pot Synthesis of Isoquinolin-1-(2H)-ones : Research on the one-pot synthesis of isoquinolin-1-(2H)-ones from benzamide derivatives showcases innovative approaches to constructing complex heterocyclic structures. Such methodologies could be adapted for the synthesis of related compounds, offering efficient routes to pharmacologically relevant molecules (Guastavino, Barolo, & Rossi, 2006).
Biological Applications and Pharmaceutical Development
Anticancer Activities : The structural framework of tetrahydroisoquinoline derivatives, including the compound , has been associated with potent cytotoxic activities against cancer cell lines. This suggests potential applications in the development of new anticancer drugs, with research focusing on modifications to enhance therapeutic efficacy while minimizing toxicity (Redda, Gangapuram, & Ardley, 2010).
Sigma-2 Receptor Imaging : The development of sigma-2 receptor probes based on isoquinoline derivatives points towards applications in imaging and diagnosing neurodegenerative diseases. By targeting specific receptors, these compounds could improve the accuracy of neuroimaging techniques (Xu et al., 2005).
properties
IUPAC Name |
N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-2,3,4-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N2O5/c1-31-22-12-11-21(23(32-2)24(22)33-3)25(29)27-20-10-9-17-13-14-28(16-19(17)15-20)26(30)18-7-5-4-6-8-18/h4-12,15H,13-14,16H2,1-3H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEJQIAIWDUZFKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CC=C4)C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.